1-cycloheptyl-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-cycloheptyl-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]triazole-4-carboxamide
• InChI: InChI=1S/C21H25N5OS/c27-21(18-14-26(25-24-18)17-10-6-1-2-7-11-17)22-13-12-20-23-19(15-28-20)16-8-4-3-5-9-16/h3-5,8-9,14-15,17H,1-2,6-7,10-13H2,(H,22,27)
• InChI Key: CUEDQHSHLALZRS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2C=C(N=N2)C(=O)NCCC3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C21H25N5OS
• Molecular Weight: 395.5 g/mol

Description

Thiazoles are organic five-aromatic ring compounds with a general formula of C3H3NS. They are members of the azole heterocycles that include imidazoles and oxazoles. Thiazoles are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation.

Synthesis Analysis

Thiazoles are synthesized from 2-amino-4-substituted phenylthiazoles and phenylisocyanates. The newly synthesized compounds are characterized by IR, (1)H NMR and Mass spectral data.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles occupy potent biological applications, described by Hantzsch and Weber for the first time in 1887. It is showed similar chemical and physical properties to pyridine and pyrimidine, although some of their derivatives behave similarly to the thiophene and furan.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Thiazoles and their derivatives have a wide range of biological activities such as antioxidant, analgesic, antibacterial, anticancer, antiallergic, antihypertensive, anti-inflammatory, antimalarial, antifungal, and antipsychotic.

Future Directions

Thiazoles are an adaptable heterocycle present in several drugs used in the cure of cancer. Aryl thiazoles were prepared and evaluated for their anticancer actions. The current survey highlights a wide sight on the preparation and biological actions of materials having thiazole moiety. The authors expect that the current review may succeed in drawing the attention of medicinal chemists to finding new leads, which may later be translated into new drugs.